Cas no 115761-80-3 (4-(2,4-difluorophenyl)-1-Piperazineethanol)

• Product Name: 4-(2,4-difluorophenyl)-1-Piperazineethanol
• CAS No: 115761-80-3
• MF: C₁₂H₁₆F₂N₂O
• MW: 242.265049934387
• CID: 1100002
• PubChem ID: 14126747
• Update Time: 2025-05-21

4-(2,4-difluorophenyl)-1-Piperazineethanol Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-difluorophenyl)-1-Piperazineethanol
• SCHEMBL9538360
• 115761-80-3
• 2-[4-(2,4-difluorophenyl)piperazin-1-yl]ethanol
• SPGATEIFHQEXHX-UHFFFAOYSA-N

• Inchi： 1S/C12H16F2N2O/c13-10-1-2-12(11(14)9-10)16-5-3-15(4-6-16)7-8-17/h1-2,9,17H,3-8H2
• InChI Key： SPGATEIFHQEXHX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1CCN(CCO)CC1)F

Computed Properties

• Exact Mass: 242.12306946g/mol
• Monoisotopic Mass: 242.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.7Ų

Additional information on 4-(2,4-difluorophenyl)-1-Piperazineethanol

Comprehensive Overview of 4-(2,4-Difluorophenyl)-1-Piperazineethanol (CAS No. 115761-80-3)

4-(2,4-Difluorophenyl)-1-Piperazineethanol (CAS No. 115761-80-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperazineethanol backbone and difluorophenyl substitution, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure, C12H16F2N2O, combines aromatic and heterocyclic elements, making it a versatile intermediate in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 4-(2,4-Difluorophenyl)-1-Piperazineethanol has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in CNS-targeted drugs, given the piperazine moiety's affinity for neurotransmitter receptors. The compound's fluorine atoms further improve its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neuropharmacology and drug discovery forums.

The synthesis of CAS 115761-80-3 typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Advanced techniques like HPLC purification ensure high purity (>98%), meeting stringent standards for preclinical studies. Analytical methods such as NMR spectroscopy and mass spectrometry are employed to validate its structural integrity, addressing common queries about compound characterization in academic discussions.

From an industrial perspective, 4-(2,4-Difluorophenyl)-1-Piperazineethanol is often highlighted in patents related to GPCR modulators and antidepressant candidates. Its relevance to personalized medicine aligns with trending searches on precision therapeutics, where fluorinated scaffolds are explored for tailored treatments. Environmental considerations also arise; its biodegradability profile is frequently compared to non-fluorinated analogs in green chemistry debates.

Emerging studies suggest derivatives of this compound may influence dopamine D3 receptor selectivity—a key focus area in neurodegenerative disease research. This connects to popular searches on Parkinson's disease targets and cognitive enhancers. Additionally, computational models predict its potential as a kinase inhibitor, sparking interest in cancer immunotherapy applications.

Regulatory-wise, CAS 115761-80-3 is classified as a non-hazardous research chemical under standard handling protocols. However, its storage requires protection from light sensitivity and moisture—details often sought in laboratory safety guidelines. The compound's stability data (e.g., shelf life at -20°C) is another frequently queried aspect among synthetic chemists.

In summary, 4-(2,4-Difluorophenyl)-1-Piperazineethanol represents a compelling case study at the intersection of fluorine chemistry and drug design. Its multifaceted applications—from neurological disorders to oncology—reflect the compound's adaptability to evolving biomedical challenges. As AI-driven molecular docking studies accelerate, this molecule continues to inspire innovations in small-molecule therapeutics, answering pressing questions in modern pharmacotherapy.